Cas no 136166-96-6 (methyl 4-(sulfamoyloxy)benzoate)
Methyl 4-(sulfamoyloxy)benzoate is a sulfamoylated benzoate ester with applications in organic synthesis and pharmaceutical research. Its key structural features include a sulfamoyloxy group and an ester moiety, making it a versatile intermediate for modifying bioactive molecules. The compound exhibits stability under controlled conditions and serves as a precursor for introducing sulfamoyl functionalities into target structures. Its well-defined reactivity profile allows for selective transformations, particularly in the development of sulfonamide-based compounds. The presence of both ester and sulfamoyl groups offers flexibility in further derivatization, enabling its use in medicinal chemistry and material science applications. Proper handling and storage are recommended to maintain its integrity.
136166-96-6 structure
Product Name:methyl 4-(sulfamoyloxy)benzoate
CAS No:136166-96-6
MF:C8H9NO5S
MW:231.225761175156
CID:1239861
PubChem ID:9813380
Update Time:2025-05-27
methyl 4-(sulfamoyloxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(aminosulfonyl)oxy]-, methyl ester
- methyl 4-(sulfamoyloxy)benzoate
- LPYVSRFVXYNNGX-UHFFFAOYSA-N
- EN300-1992946
- 4-Sulfamoyloxy-benzoic acid methyl ester
- 4-[(Aminosulfonyl)oxy]benzoic acid methyl ester
- Sulfamic acid 4-(methoxycarbonyl)phenyl ester
- SCHEMBL9451322
- 1-Methyl 4-[(aminosulfonyl)oxy]benzoate
- BDBM50116819
- DB-421681
- 136166-96-6
- CHEMBL311899
-
- Inchi： 1S/C8H9NO5S/c1-13-8(10)6-2-4-7(5-3-6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
- InChI Key： LPYVSRFVXYNNGX-UHFFFAOYSA-N
- SMILES： S(N)(=O)(=O)OC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 231.02017
- Monoisotopic Mass: 231.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 95.69
methyl 4-(sulfamoyloxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992946-0.05g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-1992946-0.1g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-1992946-0.25g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1992946-0.5g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-1992946-1.0g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-1992946-2.5g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-1992946-5.0g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 5g |
$2981.0 | 2023-05-31 | ||
| Enamine | EN300-1992946-10.0g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 10g |
$4421.0 | 2023-05-31 | ||
| Enamine | EN300-1992946-1g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-1992946-5g |
methyl 4-(sulfamoyloxy)benzoate |
136166-96-6 | 5g |
$2981.0 | 2023-09-16 |
methyl 4-(sulfamoyloxy)benzoate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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